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Compound of Interest

Compound Name: Allyl iodide

Cat. No.: B1293787

An In-depth Technical Guide to the Hazards and Safety Precautions for Handling Allyl lodide

Introduction

Allyl iodide (3-iodo-1-propene, CAS No. 556-56-9) is a highly reactive organoiodine compound
utilized as a versatile building block in organic synthesis.[1] Its utility in forming complex
molecules makes it valuable to researchers in chemical and pharmaceutical development.[1]
However, its high reactivity is also the source of significant hazards. Allyl iodide is a
flammable, corrosive, and highly toxic liquid that is readily absorbed through the skin.[2][3] It is
also sensitive to light and air, darkening upon exposure as it liberates iodine.[1]

This guide provides comprehensive information on the hazards associated with allyl iodide
and details essential safety precautions and handling protocols for professionals in research
and development.

Physical and Chemical Properties

Allyl iodide is a yellowish liquid with a pungent, unpleasant odor.[1][4] It is denser than water
and practically insoluble in it, but is miscible with common organic solvents like alcohol, ether,
and chloroform.[4][5]
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Property Value Source(s)

Molecular Formula CsHsl [61[7]

Molecular Weight 167.98 g/mol [61[71[8]
Yellowish liquid, darkens on

Appearance ] ] [1114]
exposure to light and air

Odor Pungent, unpleasant [1114]

- ) 102-103 °C (215.6-217.4 °F) at

Boiling Point [61[71[8]
760 mmHg

Melting Point -99 °C (-146.2 °F) [61[7]

Flash Point 18 °C (64.4 °F) [8]

Density 1.837 g/mL at 25 °C [6]

Vapor Density

5.8 (Air = 1)

[71(8]

Water Solubility

Practically insoluble

[6]7]

Solvent Solubility

Miscible with alcohol,

chloroform, ether

[4]1[5]

Stability

Stable under normal
pressures. Sensitive to light

and air.

[6]i8]

Hazard Identification and Classification

Allyl iodide is classified as a highly hazardous substance due to its flammability, corrosivity,
and acute toxicity.[2] Vapors are heavier than air and may travel to an ignition source and flash
back.[1][6]
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Hazard Category Classification Notes Source(s)
Category 2 (GHS); Highly flammable

Flammable Liquids gory 2 ) ] g. y [2][9]
Class 3 (DOT) liquid and vapor.

Causes severe skin

Skin
] o Category 1B (GHS) burns and eye [2]

Corrosion/Irritation
damage.

Acute Toxicity, Oral Category 2 (GHS) Fatal if swallowed. [10]

o Causes serious eye

Eye Damage/Irritation Category 1 (GHS) [11]
damage.

Specific Target Organ _

o ) May cause respiratory

Toxicity (Single Category 3 (GHS) T [10]
irritation.

Exposure)

Toxicology and Health Effects

Allyl iodide is highly toxic by all routes of exposure: inhalation, ingestion, and skin absorption.
[4] It is a strong irritant to the skin, eyes, and mucous membranes.[3][4]

Routes of Exposure and Effects:

» Ingestion: May be fatal if swallowed.[7] Causes severe burns to the gastrointestinal tract.[7]
Oral lethal-dose studies in rats noted effects including general anesthesia, cyanosis (bluish
discoloration of the skin), and changes in the structure or function of the salivary glands.[2][3]

[4]

 Inhalation: Inhalation of vapors can cause chemical burns to the respiratory tract, irritation of
the nose and throat, coughing, and shortness of breath.[7][9] Vapors may also cause
dizziness or suffocation.[7]

o Skin Contact: Causes severe skin burns.[2][7] The substance is rapidly absorbed through the
skin, contributing to systemic toxicity.[2][3]

o Eye Contact: Causes severe eye burns and possible permanent eye damage.[7][9]
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Toxicity Data Value Species Route Source(s)

LDso (Lethal

10 mg/k Rat Oral 2][61[71[8
Dose, 50%) a/kg [21[61[718]
LCso (Lethal
Concentration, No data available - Inhalation [8]

50%)

Experimental Protocols: Safe Handling and Storage

Given the significant hazards, all work with allyl iodide must be conducted within a certified

chemical fume hood.[8] A standard operating procedure should be established and strictly

followed.

5.1 Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles and a full-face shield.[9]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., Viton or Silver
Shield®/4H®) and a lab coat.[9] Ensure gloves are inspected prior to use and replaced
immediately if contaminated or damaged.

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[7]

Respiratory Protection: If there is a risk of inhalation, use a NIOSH/MSHA approved
respirator with a suitable cartridge for organic vapors.[7][9]

5.2 Engineering Controls

All manipulations must be performed in a well-ventilated area, specifically within a certified
chemical fume hood.[7][8]

An eyewash station and a safety shower must be readily accessible in the immediate work
area.[6][7]

All equipment used for transferring or handling the product must be grounded and bonded to
prevent static discharge.[1][6] Use spark-proof tools.[8]
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5.3 Handling Procedure

o Preparation: Before starting work, ensure all necessary PPE is worn correctly. Confirm the
fume hood is functioning properly. Have appropriate spill cleanup materials and quenching
agents readily available.

e Dispensing: Use grounded, spark-proof tools and equipment.[8] Transfer liquids carefully to
avoid splashing. Keep containers tightly closed when not in use.[7]

e During Reaction: Monitor the reaction closely. Be aware that allyl iodide can undergo
hazardous polymerization, which may be initiated by heat.[6][7]

e Post-Reaction: Quench any unreacted allyl iodide carefully (see Section 9.0). Clean all
equipment thoroughly.

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[10]

5.4 Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][7]

» Store under refrigeration (2-8°C) to maintain quality and inhibit polymerization.[5][11]
o Keep away from heat, sparks, open flames, and other sources of ignition.[6][7]

» Protect from light and air.[1][6][7] The use of a nitrogen atmosphere is recommended for
storage.[8]

o Store separately from incompatible materials, especially strong oxidizing agents.[1][6][7][9]
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Click to download full resolution via product page
Diagram 1: Standard Laboratory Handling Workflow for Allyl lodide

Accidental Release Measures

In case of a spill, immediate and appropriate action is critical to prevent injury and fire.

6.1 Spill Response Protocol

Evacuate: Immediately evacuate all personnel from the affected area.[2]

Isolate: Isolate the spill area for at least 50 meters (150 feet) in all directions.[1]

Ignition Control: Eliminate all sources of ignition (no smoking, flares, sparks, or flames).[1]

Ventilate: Ensure the area is well-ventilated, but only if it can be done safely.[4]
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» Containment: For small spills, absorb with an inert, non-combustible material such as dry
lime, sand, or soda ash.[1][9] Do not use combustible materials like paper towels. For large
spills, dike the area to prevent spreading.[1] A vapor-suppressing foam may be used to

reduce vapors.[7]

* Cleanup: Use clean, non-sparking tools to collect the absorbed material and place it into a
suitable, labeled container for hazardous waste disposal.[1][9]

o Decontamination: Ventilate and wash the spill area after cleanup is complete.[9]

Spill Detected

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Respirator, Gloves, etc.)

Evacuate Building
Pull Fire Alarm

Call Emergency Services / EH&S

Eliminate Ignition Sources

Isolate Area
Prevent Entry.

Cover with Inert Absorbent
(Sand, Soda Ash)

Collect with Non-Sparking Tools
into Waste Container

Decontaminate & Ventilate Area

Re:

sponse Complete

Diagram 2: Spill Response Decision Workflow

Click to download full resolution via product page

Diagram 2: Spill Response Decision Workflow

First Aid Measures
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Immediate medical attention is required for any exposure to allyl iodide.[6] All first aid should
be administered while taking precautions to avoid self-contamination.

 Inhalation: Move the victim to fresh air immediately.[6] If breathing is difficult, administer
oxygen. If the victim is not breathing, give artificial respiration, but DO NOT use mouth-to-
mouth resuscitation.[6][7] Seek immediate medical attention.[6]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15-30 minutes while
removing all contaminated clothing and shoes.[6][8] Seek immediate medical attention.[6]

o Eye Contact: Immediately flush eyes with running water for at least 30 minutes, holding
eyelids open.[6] Remove contact lenses if present and easy to do.[2] Seek immediate
medical attention.[2][6]

 Ingestion: Call a poison control center or doctor immediately.[6] Do NOT induce vomiting.[8]
If the person is conscious, rinse their mouth with water. Never give anything by mouth to an
unconscious person.[6]
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Diagram 3: First Aid Response Workflow
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Diagram 3: First Aid Response Workflow

Firefighting Measures

Allyl iodide is a highly flammable liquid with a low flash point.[2]

» Extinguishing Media: For small fires, use dry chemical, carbon dioxide (COz), water spray, or
alcohol-resistant foam.[1][6] For large fires, use water spray, fog, or alcohol-resistant foam.[1]
[6] Water may be ineffective and should not be used in straight streams.[6]

» Firefighting Hazards: Vapors can form explosive mixtures with air.[1] Containers may explode
when heated.[1][6] During a fire, irritating and highly toxic gases, including hydrogen iodide,
carbon monoxide, and carbon dioxide, may be generated.[6][7][9]
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 Firefighter Protection: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[2] Use water spray to keep fire-exposed containers cool.[6][9]

Disposal Considerations

Chemical waste generators must classify discarded chemicals to determine if they are
hazardous waste.[7] Allyl iodide and materials contaminated with it must be disposed of as
hazardous waste.[9] Disposal must be in accordance with all applicable federal, state, and local
environmental regulations.[8] Do not empty into drains.[8]

For laboratory-scale waste, small amounts of unreacted allyl iodide in solution can be
guenched by slowly adding to a stirred solution of sodium thiosulfate. The reaction can be
exothermic and should be performed in an ice bath. However, this should only be performed by
trained personnel, and the resulting mixture must still be disposed of as hazardous waste.

Reactivity and Incompatibilities

o Chemical Stability: The material is stable under recommended storage conditions but
darkens on exposure to air and light.[1][6]

» Hazardous Polymerization: May occur, especially when heated or if the stabilizer is lost.[6][7]

e Incompatible Materials: Avoid strong oxidizing agents (such as perchlorates, peroxides, and
nitrates).[1][6][7][9] It is also incompatible with many amines, nitrides, azo/diazo compounds,
alkali metals, and epoxides.[1]

e Hazardous Decomposition Products: When heated to decomposition, it emits toxic fumes of
hydrogen iodide, carbon monoxide, and carbon dioxide.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hazards and safety precautions for handling allyl
iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293787#hazards-and-safety-precautions-for-
handling-allyl-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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